Cas no 1196152-12-1 (4-bromo-6-(trifluoromethyl)pyridin-3-amine)

• Product Name: 4-bromo-6-(trifluoromethyl)pyridin-3-amine
• CAS No: 1196152-12-1
• MF: C₆H₄BrF₃N₂
• MW: 241.008570671082
• CID: 2616492
• PubChem ID: 70663710
• Update Time: 2025-06-22

4-bromo-6-(trifluoromethyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-bromo-6-(trifluoromethyl)pyridin-3-amine
• AB69195
• DB-094764
• 5-Amino-4-bromo-2-(trifluoromethyl)pyridine
• EN300-4266557
• SCHEMBL12098259
• 1196152-12-1
• 883-547-5
• Z1269199242
• 4-BROMO-6-TRIFLUOROMETHYL-PYRIDIN-3-YLAMINE
• AT27000
• XGFNZCDXOQIFBE-UHFFFAOYSA-N

• Inchi： 1S/C6H4BrF3N2/c7-3-1-5(6(8,9)10)12-2-4(3)11/h1-2H,11H2
• InChI Key： XGFNZCDXOQIFBE-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)(F)F)C=1)N

Computed Properties

• Exact Mass: 239.95100Da
• Monoisotopic Mass: 239.95100Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-bromo-6-(trifluoromethyl)pyridin-3-amine

Comprehensive Overview of 4-bromo-6-(trifluoromethyl)pyridin-3-amine (CAS No. 1196152-12-1)

4-bromo-6-(trifluoromethyl)pyridin-3-amine (CAS No. 1196152-12-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique pyridine core substituted with bromo and trifluoromethyl groups, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, C6H4BrF3N2, offers a robust platform for further functionalization, making it a valuable asset in drug discovery and development.

The growing interest in 4-bromo-6-(trifluoromethyl)pyridin-3-amine is driven by its potential applications in designing small-molecule inhibitors and biologically active compounds. Researchers are particularly intrigued by its role in modulating enzyme activity and receptor binding, which are critical in treating diseases such as cancer and inflammatory disorders. The compound's trifluoromethyl group enhances its metabolic stability and lipophilicity, key factors in improving drug bioavailability.

In agrochemical research, 4-bromo-6-(trifluoromethyl)pyridin-3-amine is explored for its potential as a pesticide intermediate. The bromo substitution allows for further cross-coupling reactions, enabling the synthesis of novel crop protection agents. This aligns with the global demand for sustainable and efficient agricultural solutions, a topic frequently searched by professionals in the field.

From a synthetic chemistry perspective, the compound's reactivity is a hot topic. Questions like "How to synthesize 4-bromo-6-(trifluoromethyl)pyridin-3-amine?" or "What are the best coupling reactions for this intermediate?" are commonly searched in academic and industrial circles. The answer often involves palladium-catalyzed cross-coupling or nucleophilic aromatic substitution, techniques widely discussed in recent literature.

The material science community also shows interest in 4-bromo-6-(trifluoromethyl)pyridin-3-amine due to its potential in creating advanced polymers and electronic materials. Its ability to introduce electron-withdrawing groups into aromatic systems makes it a candidate for designing organic semiconductors, a trending topic in renewable energy research.

Quality control and analytical methods for CAS No. 1196152-12-1 are another area of focus. Techniques like HPLC, NMR, and mass spectrometry are essential for verifying purity and structure, ensuring compliance with regulatory standards. This is particularly relevant given the increasing scrutiny on chemical safety and environmental impact.

In summary, 4-bromo-6-(trifluoromethyl)pyridin-3-amine (CAS No. 1196152-12-1) is a multifaceted compound with broad applications across industries. Its unique properties and adaptability make it a subject of ongoing research, addressing some of the most pressing challenges in healthcare, agriculture, and technology. As innovation continues, this compound is poised to play an even greater role in shaping the future of science and industry.